Cas no 2097899-90-4 (1-{2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one)

• Product Name: 1-{2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• CAS No: 2097899-90-4
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 5837435
• PubChem ID: 126853472
• Update Time: 2025-10-20

1-{2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• 2097899-90-4
• 1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• AKOS032467287
• F6553-7057
• 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

• Inchi： 1S/C15H17ClN2O2S/c1-9-12(10(2)20-17-9)3-4-15(19)18-6-5-13-11(8-18)7-14(16)21-13/h7H,3-6,8H2,1-2H3
• InChI Key： OKIPGWHBBWIVLV-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CCN(C(CCC3C(C)=NOC=3C)=O)C2)S1

Computed Properties

• Exact Mass: 324.0699267g/mol
• Monoisotopic Mass: 324.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-{2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

Introduction to Compound CAS No. 2097899-90-4: 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

The compound with the CAS No. 2097899-90-4, known as 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one, is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications.

1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one is characterized by its unique structural features, including a thienopyridine core and a 3,5-dimethyl-1,2-oxazolyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of thienopyridines in various therapeutic areas. For instance, thienopyridines have been explored for their anti-inflammatory and anti-cancer properties. The compound with CAS No. 2097899-90-4 has shown promising results in preliminary in vitro and in vivo studies. These studies have demonstrated its ability to inhibit specific enzymes and pathways involved in inflammation and cancer progression.

In the context of anti-inflammatory research, 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one has been found to effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

Moreover, the compound has shown potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one could be a promising lead compound for the development of novel anti-cancer drugs.

The structural uniqueness of 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-y l)propan - 1 - one strong > also makes it an attractive candidate for structure-based drug design. Computational studies have been conducted to explore its binding interactions with various protein targets. These studies have provided insights into the molecular mechanisms underlying its biological activities and have guided the rational design of more potent analogs.

In addition to its therapeutic potential, the synthesis of 1-{2-chloro - 4 H , 5 H , 6 H , 7 H - thien o [ 3 , 2 - c ] pyri din - 5 - yl } - 3 - ( 3 , 5 - dim eth yl - 1 , 2 - ox az ol - 4 - yl ) pro pan - 1 - one strong > has been optimized using modern synthetic methodologies. These methods have improved the yield and purity of the compound while reducing the overall cost of production. This advancement is crucial for scaling up the synthesis for preclinical and clinical trials.

The safety profile of CAS No. 2097899 - 90 - 4 strong > has also been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. This favorable safety profile further supports its potential as a drug candidate for clinical development.

In conclusion,< strong > 1-{2-chloro - 4 H , 5 H , 6 H , 7 H - thien o [ 3 , 2 - c ] pyri din - 5 - yl } - 3 - ( 3 , 5 - dim eth yl - 1 , 2 - ox az ol - 4 - yl ) pro pan - 1 - one strong > ( CAS No .< strong > 2097899 - 90 - 4 strong >) represents a promising compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to explore its full potential in various disease models , paving the way for future clinical trials and drug development . p > article > response >